Cas no 185902-62-9 (4H-1,2,4-Triazole,3-[1,1'-biphenyl]-4-yl-4-(4-ethylphenyl)-5-(1-naphthalenyl)-)

• Product Name: 4H-1,2,4-Triazole,3-[1,1'-biphenyl]-4-yl-4-(4-ethylphenyl)-5-(1-naphthalenyl)-
• CAS No: 185902-62-9
• MF: C₃₂H₂₅N₃
• MW: 451.561007261276
• CID: 1382742
• Update Time: 2024-08-16

4H-1,2,4-Triazole,3-[1,1'-biphenyl]-4-yl-4-(4-ethylphenyl)-5-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-[1,1'-biphenyl]-4-yl-4-(4-ethylphenyl)-5-(1-naphthalenyl)-
• 4H-1,2,4-Triazole, 3-[1,1'-biphenyl]-4-yl-4-(4-ethylphenyl)-5-(1-naphthalenyl)-

• Inchi： 1S/C32H25N3/c1-2-23-15-21-28(22-16-23)35-31(27-19-17-25(18-20-27)24-9-4-3-5-10-24)33-34-32(35)30-14-8-12-26-11-6-7-13-29(26)30/h3-22H,2H2,1H3
• InChI Key： HDDCPVOHDLAHGF-UHFFFAOYSA-N
• SMILES： N1=C(C2=C3C(C=CC=C3)=CC=C2)N(C2=CC=C(CC)C=C2)C(C2=CC=C(C3=CC=CC=C3)C=C2)=N1

Computed Properties

• Exact Mass: 451.20505

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 674.8±58.0 °C(Predicted)
• PSA: 30.71
• pka: 1.71±0.10(Predicted)